C.I. Pigment Yellow 1:1

Specification

• CAS No.: 12240-03-8
• Molecular Formula: Ce2O12Si3-6
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

C.I. Pigment Yellow 1:1 (CAS 12240-03-8) is chemically identified as N,N'-Bis[4-chloro-2-nitrophenyl]methanediamine. It has the molecular formula C13H10Cl2N4O4 with a molecular weight of 357.15. While related to C.I. Pigment Yellow 1 (PY1), it represents a distinct chemical entity with its own Color Index designation of C.I. 10325.

The compound belongs to a class of synthetic organic pigments and is listed in several chemical inventories, including The Australian Inventory of Industrial Chemicals.

Property	Value
Chemical Name	N,N'-Bis[4-chloro-2-nitrophenyl]methanediamine
CAS Number	12240-03-8
Color Index Number	C.I. 10325
Molecular Formula	C13H10Cl2N4O4
Molecular Weight	357.15
Physical Form	Yellow powder

Synonym Category	Names
Color Index Names	C.I. Pigment Yellow 1:1; C.I. 10325
Commercial Names	Lithol Fast Yellow GG; Eljon Yellow 2R; Monolite Yellow G; Permanent Yellow Deep
Trade Designations	Cadmium Yellow Deep (hue); Cadmium Yellow Orange Hue; Chrome yellow (hue); Helios Orange; Yellow Lake Deep

Physical and Chemical Properties

The physical and chemical properties of C.I. Pigment Yellow 1:1 determine its behavior in formulations and its suitability for various applications. While specific data for C.I. Pigment Yellow 1:1 is limited in the search results, we can understand its general characteristics based on related compounds and industry classifications.

The pigment appears as a yellow powder with colors ranging from deep yellow to orange-yellow tones, as suggested by some of its trade names like "Helios Orange". As an organic pigment, it likely exhibits moderate solubility in organic solvents and poor solubility in water.

Applications and Industrial Uses

C.I. Pigment Yellow 1:1 finds applications across multiple industries due to its coloring properties. While the search results don't provide explicit application data for this specific pigment variant, its applications can be inferred from similar organic yellow pigments within the same classification.

Major Application Areas

Based on the applications of related yellow pigments described in the search results, C.I. Pigment Yellow 1:1 is likely used in:

• Paints and Coatings: For decorative and industrial applications

• Printing Inks: Including flexographic, gravure, and offset printing systems

• Plastics Coloration: For various polymers including PS, PO, ABS, PVC, PC and PBT

• Textile Industry: For dyeing fabrics and fibers

• Rubber Products: For coloring rubber and elastomeric materials

Comparison with Related Pigments

To better understand C.I. Pigment Yellow 1:1, it is valuable to compare it with related pigments that have more documented properties and characteristics.

Relation to C.I. Pigment Yellow 1

C.I. Pigment Yellow 1 (CAS 2512-29-0) is closely related but chemically distinct from C.I. Pigment Yellow 1:1. The basic pigment (PY1) has the following properties:

Property	C.I. Pigment Yellow 1 Value
CAS Number	2512-29-0
Color Index	11680
Molecular Formula	C17H16N4O4
Molecular Weight	340.33
Light Fastness	5-6
Heat Resistance	140°C
Water Resistance	5
Oil Resistance	5
Acid Resistance	4-5
Alkali Resistance	4-5
Alcohol Resistance	4

C.I. Pigment Yellow 1 is described as having "good weather resistance in strong shade" and is used primarily in "stationery, water-based decorative paint and industrial paint". It can also be used for "coil coating, textile printing and solvent-based decorative paint".

Comparison with Other Yellow Pigments

Other yellow pigments that may offer alternative performance characteristics include:

• C.I. Pigment Yellow 83 (CAS 5567-15-7):

  • A disazo pigment with formula C36H32Cl4N6O8

  • Features "excellent light resistance, heat resistance, solvent resistance and migration resistance"

  • Provides a "stronger red light yellow than pigment yellow 13"

• C.I. Pigment Yellow 53 (CAS 8007-18-9):

  • An inorganic pigment based on titanium dioxide with nickel and antimony ions

  • Extremely inert with high temperature stability (melting point above 1000°C)

  • Extremely low water solubility and high chemical stability

Synthesis and Production

While the search results don't provide specific synthesis methods for C.I. Pigment Yellow 1:1, understanding the production of related compounds can offer insights into potential manufacturing approaches.

The synthesis of C.I. Pigment Yellow 151, another azo pigment, involves reactions between anthranilic acid, alkaline solutions, and coupling components. Similar chemistry may be employed in the production of C.I. Pigment Yellow 1:1, with modifications to achieve the specific chemical structure.